N-[[4-(4-Propan-2-yloxypiperidine-1-carbonyl)phenyl]methyl]prop-2-enamide

• IUPAC Name: N-[[4-(4-propan-2-yloxypiperidine-1-carbonyl)phenyl]methyl]prop-2-enamide
• InChI: InChI=1S/C19H26N2O3/c1-4-18(22)20-13-15-5-7-16(8-6-15)19(23)21-11-9-17(10-12-21)24-14(2)3/h4-8,14,17H,1,9-13H2,2-3H3,(H,20,22)
• InChI Key: YKCVMPNRJVQYDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1CCN(CC1)C(=O)C2=CC=C(C=C2)CNC(=O)C=C
• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol

Description

“N-[[4-(4-Propan-2-yloxypiperidine-1-carbonyl)phenyl]methyl]prop-2-enamide” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals and natural products. The compound also includes a carbonyl group attached to the piperidine ring, a phenyl group, and a prop-2-enamide group.

Synthesis Analysis

The synthesis of such compounds often involves the construction of the piperidine ring, followed by the attachment of various functional groups. The carbonyl group could be introduced through a process known as carbonylation. The phenyl group could be attached through a reaction known as Friedel-Crafts acylation. The prop-2-enamide group could be added through a reaction with acryloyl chloride.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and a cyclic structure. The piperidine ring provides a three-dimensional structure, while the various functional groups (carbonyl, phenyl, and prop-2-enamide) contribute to the compound’s chemical properties.

Chemical Reactions Analysis

The compound’s chemical reactions would largely depend on its functional groups. The carbonyl group is often reactive and can undergo various reactions such as reduction, nucleophilic addition, or formation of derivatives. The phenyl group, being an aromatic ring, can undergo electrophilic aromatic substitution. The prop-2-enamide group can participate in reactions typical of alkenes and amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of a piperidine ring could contribute to basicity. The carbonyl group could contribute to polarity and the ability to form hydrogen bonds. The phenyl group could contribute to hydrophobicity.

Future Directions

Future research could focus on elucidating the compound’s mechanism of action, optimizing its synthesis, and evaluating its potential therapeutic applications. Further studies could also explore modifications to the compound’s structure to enhance its activity or reduce potential side effects.